N-(2-methoxyethyl)-2-phenylhydrazinecarbothioamide

• CAS No.: 97900-82-8
• Molecular Formula: C10H15N3OS
• Molecular Weight: 225.31 g/mol
• IUPAC Name: 1-anilino-3-(2-methoxyethyl)thiourea
• InChI: InChI=1S/C10H15N3OS/c1-14-8-7-11-10(15)13-12-9-5-3-2-4-6-9/h2-6,12H,7-8H2,1H3,(H2,11,13,15)
• InChI Key: WDCHNCIMCWOTTK-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=S)NNC1=CC=CC=C1

Description

N-(2-methoxyethyl)-2-phenylhydrazinecarbothioamide is a useful research compound. Its molecular formula is C10H15N3OS and its molecular weight is 225.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In benzene was dissolved 11.7 g of 2-methoxyethyl isothiocyanate with stirring and after adding thereto 11.9 g of phenylhydrazine at room temperature, the mixture was heat-refluxed. After performing the reaction for 6 hours, the reaction mixture was cooled and crystals thus formed were collected by filtration. The yield for the product was 66.7%. The product, 4-(2-methoxyethyl)-1-phenylthiosemicarbazide thus obtained could be used for the subsequent reaction without being purified.